3-[2-(dibenzylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide

• IUPAC Name: 2-(1,3-benzothiazol-3-ium-3-yl)-N,N-dibenzylacetamide;bromide
• InChI: InChI=1S/C23H21N2OS.BrH/c26-23(17-25-18-27-22-14-8-7-13-21(22)25)24(15-19-9-3-1-4-10-19)16-20-11-5-2-6-12-20;/h1-14,18H,15-17H2;1H/q+1;/p-1
• InChI Key: BGQCPDMBMBAIMC-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)C[N+]3=CSC4=CC=CC=C43.[Br-]
• Molecular Formula: C23H21BrN2OS
• Molecular Weight: 453.4 g/mol

Description

3-[2-(dibenzylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide, also known as MBTH, is a synthetic compound that has been widely used in scientific research. MBTH is a derivative of benzothiazole and is commonly used as a reagent in the determination of phenolic compounds.

Mechanism of Action

The mechanism of action of 3-[2-(dibenzylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide involves the reaction between phenolic compounds and this compound to form a blue colored complex. The reaction is based on the oxidation of phenolic compounds by this compound, which results in the formation of a quinoneimine intermediate. The quinoneimine intermediate then reacts with this compound to form a blue colored complex.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(dibenzylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide as a reagent for the determination of phenolic compounds is that it is a highly sensitive and selective reagent. This compound can detect phenolic compounds at low concentrations, which makes it a valuable tool for the analysis of plant extracts and other biological samples.
However, there are also some limitations to the use of this compound in lab experiments. One of the main limitations is that this compound can react with other compounds besides phenolic compounds, which can lead to false positive results. Additionally, this compound is not suitable for the determination of phenolic compounds that have low solubility in water.

Future Directions

There are several future directions for the use of 3-[2-(dibenzylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide in scientific research. One potential direction is the development of new methods for the determination of phenolic compounds using this compound. Another direction is the investigation of the mechanism of action of this compound and its reaction with phenolic compounds. Additionally, there is potential for the use of this compound in the analysis of other types of compounds besides phenolic compounds. Overall, the use of this compound in scientific research has great potential for future developments and applications.

Synthesis Methods

The synthesis of 3-[2-(dibenzylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide involves the reaction of 2-aminobenzenethiol and 2-bromoacetophenone in the presence of sodium hydroxide. The resulting product is then treated with dibenzylamine to obtain this compound. The chemical structure of this compound is shown below:

Scientific Research Applications

3-[2-(dibenzylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide has been widely used in scientific research for the determination of phenolic compounds. Phenolic compounds are a group of organic compounds that are widely distributed in plants and are known for their antioxidant properties. This compound is a reagent that reacts with phenolic compounds to form a blue colored complex, which can be quantified using spectrophotometric methods.